Methyl 2-([[2-(ethylthio)-3-pyridyl]carbonyl]amino)-4-(methylthio)butanoate

• CAS No.: 175201-65-7
• Molecular Formula: C14H20N2O3S2
• Molecular Weight: 328.5 g/mol
• IUPAC Name: methyl (2S)-2-[(2-ethylsulfanylpyridine-3-carbonyl)amino]-4-methylsulfanylbutanoate
• InChI: InChI=1S/C14H20N2O3S2/c1-4-21-13-10(6-5-8-15-13)12(17)16-11(7-9-20-3)14(18)19-2/h5-6,8,11H,4,7,9H2,1-3H3,(H,16,17)/t11-/m0/s1
• InChI Key: XDXPMSKLJTXFIO-NSHDSACASA-N
• SMILES: CCSC1=C(C=CC=N1)C(=O)NC(CCSC)C(=O)OC
• Isomeric SMILES: CCSC1=C(C=CC=N1)C(=O)N[C@@H](CCSC)C(=O)OC
• solubility: 36.1 [ug/mL] (The mean of the results at pH 7.4)

Description

Methyl 2-([[2-(ethylthio)-3-pyridyl]carbonyl]amino)-4-(methylthio)butanoate is a complex organic compound with the molecular formula C14H20N2O3S2 and a molecular weight of 328.5 g/mol. This compound is characterized by its unique structure, which includes both pyridyl and butanoate moieties, making it a subject of interest in various fields of scientific research.

Preparation Methods

The synthesis of Methyl 2-([[2-(ethylthio)-3-pyridyl]carbonyl]amino)-4-(methylthio)butanoate involves multiple steps, typically starting with the preparation of the pyridyl and butanoate precursors. The reaction conditions often require the use of specific catalysts and solvents to facilitate the formation of the desired product. Industrial production methods may involve large-scale reactions under controlled conditions to ensure high yield and purity .

Chemical Reactions Analysis

Methyl 2-([[2-(ethylthio)-3-pyridyl]carbonyl]amino)-4-(methylthio)butanoate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology and medicine, it may be studied for its potential therapeutic effects and interactions with biological systems. Industrial applications could include its use in the development of new materials or as a catalyst in chemical processes .

Mechanism of Action

The mechanism of action of Methyl 2-([[2-(ethylthio)-3-pyridyl]carbonyl]amino)-4-(methylthio)butanoate involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Methyl 2-([[2-(ethylthio)-3-pyridyl]carbonyl]amino)-4-(methylthio)butanoate can be compared to other similar compounds, such as indole derivatives, which also exhibit a range of biological activities. The uniqueness of this compound lies in its specific structure and the resulting chemical and biological properties. Similar compounds include various indole derivatives and other pyridyl-containing molecules .